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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B15556058

An In-depth Technical Guide to the Safety and Handling of C.I. Acid Blue 158

Introduction

C.l. Acid Blue 158 is a synthetic monoazo dye characterized by its metal complex structure.[1]
[2] It is primarily utilized in the textile industry for dyeing fabrics such as wool, silk, and nylon,
as well as in the leather and printing industries.[1][3] This document provides a comprehensive
technical overview of the safety and handling precautions for C.I. Acid Blue 158, intended for
researchers, scientists, and professionals in drug development who may encounter this
substance.

Chemical and Physical Properties

C.l. Acid Blue 158 is a dark blue powder that is soluble in water and alcohol.[1][3][4] Upon
dissolution in water, it forms a blue solution.[1][3] Its chemical and physical properties are
summarized in the table below.
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Property Value Reference
C.l. Name Acid Blue 158 [1]

C.l. Number 14880 [1][5]

CAS Number 6370-08-7 [1][6]
Molecular Formula CaoHhzN:zNaz0sSz (disodium [3]

salt)

Molecular Weight 518.43 g/mol [3]
Appearance Dark blue powder [11[3]
Solubility in water (@ 90°C) 80-90 g/L [5]

pH of 1% Solution 6-8 [5]

Toxicological Data and Hazard Identification

While some sources state that C.l. Acid Blue 158 has low toxicity, comprehensive quantitative
toxicological data such as oral, dermal, or inhalation LD50 values are not readily available in
the public domain.[7][8] The primary identified hazards are related to skin and eye irritation.

Hazard Classification:

» Skin Irritation (Category 2): Causes skin irritation.[6]

e Serious Eye Irritation: May cause serious eye irritation.[9]

GHS Hazard Statements:

e H315: Causes skin irritation.[6]

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.[6]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][10]
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Experimental Protocols

Detailed experimental protocols for the toxicological testing of C.I. Acid Blue 158 are not
publicly available. However, the hazard classifications for skin and eye irritation are typically
determined using standardized methods, such as those outlined by the Organisation for
Economic Co-operation and Development (OECD). The following are summaries of the
relevant OECD guidelines.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion. The test is typically performed on a single animal, usually an albino
rabbit.

o Preparation: A small area of the animal's fur is clipped.

o Application: A small amount of the test substance (solid or liquid) is applied to the clipped
skin. The site is then covered with a gauze patch.

o Exposure: The exposure duration is typically up to 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 60 minutes, 24,
48, and 72 hours after patch removal).[9]

e Scoring: The severity of the skin reactions is scored, and based on these scores, the
substance is classified according to its irritation potential. The observation period may extend
up to 14 days to assess the reversibility of the observed effects.[9]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation or damage.
This test is also typically conducted on albino rabbits.

» Application: A single dose of the test substance is applied into the conjunctival sac of one of
the animal's eyes. The other eye remains untreated and serves as a control.
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» Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to assess for ocular lesions, including corneal opacity, iris inflammation, and
conjunctival redness and swelling (chemosis).

e Scoring: The observed effects are scored to provide a quantitative measure of the irritation.
The reversibility of any damage is also assessed over a period of up to 21 days.

e Animal Welfare: To minimize animal distress, the use of topical anesthetics and systemic
analgesics is recommended.[10]

Safety and Handling Precautions
Engineering Controls

e Provide adequate exhaust ventilation where dust is formed to minimize airborne
concentrations.[6]

 Facilities should be equipped with an eyewash station and a safety shower.[11][12]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[6]

o Skin Protection: Wear impervious clothing and chemical-resistant gloves. The type of
protective equipment should be selected based on the concentration and amount of the
substance being handled.[6]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/OSHA-approved respirator.

Handling and Storage

e Avoid contact with skin and eyes.[6]
e Avoid the formation of dust and aerosols.[6]
e Wash hands thoroughly after handling.[6][13]

» Store in a cool, dry, and well-ventilated place.[6][10][13]
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o Keep the container tightly closed when not in use.[6][13]

Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration. Consult a

physician.[6]

Skin Contact

Take off contaminated clothing and wash it
before reuse.[6] Wash the affected area with
soap and plenty of water. If skin irritation occurs,

get medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[6][9] Remove contact lenses, if present
and easy to do. Continue rinsing.[9] Consult a

physician.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Consult a physician.[14]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Hazards from Combustion: May produce hazardous decomposition products such as

nitrogen oxides, carbon oxides, and sulfur oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[12]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust. Ensure
adequate ventilation. Wear appropriate personal protective equipment.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Sweep up the spilled material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[15]

Visual Workflow Guides

The following diagrams illustrate the logical workflows for handling accidental exposure and
spillage of C.I. Acid Blue 158.
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Caption: Workflow for handling accidental exposure.
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Caption: Workflow for accidental spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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